![molecular formula C21H19N3O5S2 B4061118 N-[({4-[(acetylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-methoxy-2-naphthamide](/img/structure/B4061118.png)
N-[({4-[(acetylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-methoxy-2-naphthamide
Overview
Description
N-[({4-[(acetylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-methoxy-2-naphthamide is a useful research compound. Its molecular formula is C21H19N3O5S2 and its molecular weight is 457.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-[({4-[(acetylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-methoxy-2-naphthamide is 457.07661306 g/mol and the complexity rating of the compound is 774. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[({4-[(acetylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-methoxy-2-naphthamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[({4-[(acetylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-methoxy-2-naphthamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Molecular Design
The development of new synthetic methodologies for complex molecules is a crucial aspect of chemical research. For example, studies have shown the utility of sulfonamide and naphthamide derivatives in the synthesis of nucleotides and oligodeoxyribonucleotides, demonstrating their role in protecting amino functions during synthesis processes (Wagner & Pfleiderer, 1997). Additionally, the synthesis of 1,4-naphthoquinone derivatives containing phenylaminosulfanyl moieties has been explored for their anticancer properties, indicating the versatility of such compounds in drug development (Ravichandiran et al., 2019).
Catalysis and Materials Science
In materials science, the application of sulfonamide derivatives in the development of sensors and catalysts is noteworthy. Research into carbon nanotubes (CNTs) and room temperature ionic liquids (RTILs) modified with sulfonamide derivatives for the detection of Er(III) ions highlights the potential for high sensitivity and selectivity in environmental monitoring and industrial process control (Faridbod et al., 2009).
Pharmacological Applications
Although direct information related to drug use and side effects is excluded, the underlying mechanisms and biological activities of compounds similar to N-[({4-[(acetylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-methoxy-2-naphthamide are significant for pharmacological research. For instance, the exploration of aminothiazoles, thiazolylacetonitrile, and other derivatives bearing sulfonamide moieties for anti-inflammatory properties reveals the therapeutic potential of these compounds (Thabet et al., 2011). Furthermore, the design and synthesis of novel thiazole, pyridone, and chromene derivatives containing sulfonamide moieties for antimicrobial evaluation underscore the importance of these compounds in addressing resistance to antibiotics (Darwish et al., 2014).
properties
IUPAC Name |
N-[[4-(acetylsulfamoyl)phenyl]carbamothioyl]-3-methoxynaphthalene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O5S2/c1-13(25)24-31(27,28)17-9-7-16(8-10-17)22-21(30)23-20(26)18-11-14-5-3-4-6-15(14)12-19(18)29-2/h3-12H,1-2H3,(H,24,25)(H2,22,23,26,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZGGLTLSBIPZQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC3=CC=CC=C3C=C2OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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